Cas no 1286734-80-2 (2-methyl-2-propanyl 6-bromo-5-fluoro-1h-indazole-1-carboxylate)
1286734-80-2 structure
Product Name:2-methyl-2-propanyl 6-bromo-5-fluoro-1h-indazole-1-carboxylate
CAS No:1286734-80-2
MF:C12H12BrFN2O2
MW:315.138285636902
CID:1223159
PubChem ID:53395667
Update Time:2025-04-20
2-methyl-2-propanyl 6-bromo-5-fluoro-1h-indazole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 2-methyl-2-propanyl 6-bromo-5-fluoro-1h-indazole-1-carboxylate
- tert-butyl 6-bromo-5-fluoroindazole-1-carboxylate
- tert-Butyl 6-bromo-5-fluoro-1H-indazole-1-carboxylate
- 1286734-80-2
- 6-Bromo-5-fluoro-1H-indazole, N1-BOC protected
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- Inchi: 1S/C12H12BrFN2O2/c1-12(2,3)18-11(17)16-10-5-8(13)9(14)4-7(10)6-15-16/h4-6H,1-3H3
- InChI Key: PYSWPZXWCOIKDK-UHFFFAOYSA-N
- SMILES: BrC1C(=CC2C=NN(C(=O)OC(C)(C)C)C=2C=1)F
Computed Properties
- Exact Mass: 314.00662g/mol
- Monoisotopic Mass: 314.00662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 44.1Ų
2-methyl-2-propanyl 6-bromo-5-fluoro-1h-indazole-1-carboxylate Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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